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Compound of Interest

Compound Name: Sulcatone

Cat. No.: B7770689 Get Quote

Essential Safety and Handling Guide for Sulcatone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational procedures for the safe handling and disposal of

Sulcatone (6-Methyl-5-hepten-2-one) in a laboratory setting. Adherence to these guidelines is

critical to ensure personal safety and minimize environmental impact.

Chemical Safety Data
A summary of key quantitative data for Sulcatone is presented below for easy reference and

comparison. This information is critical for conducting risk assessments and implementing

appropriate safety controls.
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Property Value Source

Molecular Formula C₈H₁₄O [1][2][3][4][5]

Molecular Weight 126.20 g/mol

Appearance Colorless to pale yellow liquid

Odor
Powerful, fatty, green, citrus-

like

Boiling Point 173.5 °C (344.3 °F; 446.6 K)

Melting Point -67 °C (-88.8 °F; 206.1 K)

Flash Point
50.6 °C to 57 °C (123.1 °F to

135 °F)

Density 0.855 g/cm³

Vapor Density 4.35 (Air = 1)

Hazard Identification and Classification
Sulcatone is classified as a flammable liquid and can cause serious eye irritation. It may also

be harmful to aquatic life with long-lasting effects.

Hazard Classification GHS Code Signal Word

Flammable Liquid H226 Warning

Serious Eye Irritation H319 Warning

Hazardous to the aquatic

environment, long-term hazard
H412 -

Personal Protective Equipment (PPE) Protocol
The following PPE is mandatory when handling Sulcatone to minimize exposure and ensure

personal safety.
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Eye and Face Protection
Safety Goggles: Chemical splash goggles that meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166 are required.

Face Shield: In addition to goggles, a face shield should be worn when there is a significant

risk of splashing.

Skin and Body Protection
Gloves: Chemical-resistant gloves are required. While the specific type is not always

detailed, nitrile gloves are a common recommendation for handling chemicals in a laboratory.

It is crucial to check the manufacturer's glove compatibility chart for Sulcatone. Gloves

should be inspected before each use and replaced immediately if contaminated or damaged.

Laboratory Coat: A flame-resistant lab coat or coveralls must be worn to protect against skin

contact and small splashes.

Impervious Clothing: For larger quantities or in situations with a higher risk of exposure,

impervious clothing such as a chemical-resistant apron or suit should be utilized.

Closed-toe Shoes: Street shoes such as sandals or perforated shoes are not permitted.

Substantial, closed-toe shoes, preferably made of a chemical-resistant material, must be

worn.

Respiratory Protection
Ventilation: Always handle Sulcatone in a well-ventilated area, preferably within a chemical

fume hood.

Respirator: If engineering controls are not sufficient to maintain exposure below permissible

limits, a suitable respirator must be worn. A multi-purpose combination respirator cartridge is

recommended. The specific type of respirator will depend on the concentration of Sulcatone
in use and a formal risk assessment should be conducted.

The following diagram outlines the logical relationship for selecting the appropriate level of

PPE.
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Sulcatone PPE Selection Logic
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Diagram of the PPE selection workflow for handling Sulcatone.

Operational Plan for Handling Sulcatone
A step-by-step procedural guide for the safe handling of Sulcatone from receipt to disposal is

detailed below.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks in a well-ventilated

area.
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Storage: Store Sulcatone in a tightly closed container in a dry, cool, and well-ventilated

place. Keep it away from heat, sparks, open flames, and hot surfaces. It should be stored in

a flammables cabinet.

Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong

reducing agents.

Handling and Use
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.

Engineering Controls: All work with Sulcatone should be conducted in a chemical fume hood

to minimize inhalation exposure.

Grounding: Ground and bond containers when transferring material to prevent static

discharge. Use only non-sparking tools.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.

Wash hands thoroughly after handling.

Spill Management
Small Spills: For small spills, absorb the liquid with an inert absorbent material such as sand,

silica gel, or universal binder.

Large Spills: For large spills, evacuate the area and prevent further leakage if it is safe to do

so.

Cleanup: Collect the absorbed material and contaminated surfaces into a suitable, closed

container for disposal. Decontaminate the spill area with alcohol.

Disposal Plan
Waste Collection: Collect all Sulcatone waste, including contaminated absorbent materials

and disposable PPE, in a designated and properly labeled hazardous waste container.
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Disposal Regulations: Dispose of the waste in accordance with all local, state, and federal

regulations. Do not dispose of it into the environment. Contact your institution's

environmental health and safety (EHS) office for specific disposal procedures.

The following diagram illustrates the standard operating procedure for handling Sulcatone.
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Sulcatone Handling and Disposal Workflow
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A step-by-step workflow for the safe handling and disposal of Sulcatone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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